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Compound of Interest

Compound Name: Osilodrostat Phosphate

Cat. No.: B609780

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Osilodrostat Phosphate, a potent
inhibitor of cortisol synthesis. It delves into its molecular characteristics, mechanism of action,
in vitro and in vivo activity, and the methodologies of pivotal clinical trials that have established
its efficacy in the treatment of Cushing's disease.

Molecular Structure and Properties

Osilodrostat Phosphate is the phosphate salt of Osilodrostat. The active moiety, Osilodrostat,
is a non-steroidal molecule with the chemical name 4-[(5R)-6,7-Dihydro-5H-pyrrolo[1,2-
climidazol-5-yl]-3-fluorobenzonitrile.[1][2] The phosphate salt enhances the aqueous solubility

of the compound.[3]

Table 1: Molecular Properties of Osilodrostat and Osilodrostat Phosphate
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Property Osilodrostat Osilodrostat Phosphate
Chemical Formula C13H10FN3 C13H13FN304P
Molecular Weight 227.24 g/mol [4] 325.23 g/mol [5]

4-[(5R)-6,7-dihydro-5H-

4-[(5R)-6,7-dihydro-5H- T
pyrrolo[1,2-climidazol-5-yl]-3-

IUPAC Name pyrrolo[1,2-c]imidazol-5-yl]-3-

o fluorobenzonitrile;phosphoric
fluorobenzonitrile[6]

acid[5]

CAS Number 928134-65-0[6] 1315449-72-9]5]

White to practically white

Appearance
PP powder|[3]

Mechanism of Action: Potent Inhibition of
Steroidogenesis

Osilodrostat is a potent inhibitor of 113-hydroxylase (CYP11B1), the enzyme responsible for
the final step in cortisol biosynthesis in the adrenal gland.[7][8] By blocking this enzyme,
Osilodrostat directly reduces the production of cortisol.[7] It also exhibits inhibitory effects on
aldosterone synthase (CYP11B2).[9]

The inhibition of CYP11B1 leads to an accumulation of cortisol precursors, such as 11-
deoxycortisol, and a subsequent increase in adrenocorticotropic hormone (ACTH) levels due to
the feedback mechanism on the hypothalamic-pituitary-adrenal (HPA) axis.[7]
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In Vitro Steroidogenesis Assay Workflow

Incubate with varying Measure steroid profiles
Culture HAC15 cells concentrations of Osilodrostat Collect cell culture supernatant N p Calculate IC50 values
(0.01 0 10 M) using LC-MS/MS
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4 N

LINC 4 Trial Design
Screening of Patients with
Cushing's Disease (MUFC = 1.3x ULN)

(Randomization (2:1D

12-Week Double-Blind Period
(Osilodrostat vs. Placebo)

l

36-Week Open-Label Period
(All patients on Osilodrostat)

l

Optional Extension Period

Phase 1 PK Study Workflow
Screening and Enrollment of Administer single 30 mg : " Analyze plasma concentrations Determine pharmacokinetic parameters
( Healthy Volunteers ) (oral dose of Osilodrostat Serial bload sampling over 96 hours of Osilodrostat (Tmax, t1/2, Vd, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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